4-Chloro-3-thienylisothiocyanate

• Molecular Formula: C5H2ClNS2
• Molecular Weight: 175.7 g/mol
• IUPAC Name: 3-chloro-4-isothiocyanatothiophene
• InChI: InChI=1S/C5H2ClNS2/c6-4-1-9-2-5(4)7-3-8/h1-2H
• InChI Key: YZDSXIIHWIWUPH-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CS1)Cl)N=C=S

Description

4-Chloro-3-thienylisothiocyanate is a useful research compound. Its molecular formula is C5H2ClNS2 and its molecular weight is 175.7 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

1.46 g of thiocarbonyldiimidazole are added to a solution of 1.1 g of 3-amino-4-chlorothiophene in 20 ml of anhydrous THF, and the mixture is stirred at room temperature for one hour. The solid is distilled off under reduced pressure, the residue is dissolved in ethyl acetate, the organic phase is treated twice with water in a separating funnel and then dried, and the solvent is again distilled off under reduced pressure. This gives 4-chloro-3-thienyl isothiocyanate as a dark oil which is then reacted further without further purification steps.